Cas no 1448071-93-9 (N-benzyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide)

• Product Name: N-benzyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• CAS No: 1448071-93-9
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 6431930
• PubChem ID: 71805863
• Update Time: 2025-10-31

N-benzyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• N-benzyl-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxamide
• N-benzyl-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxamide
• F6435-2110
• 1448071-93-9
• AKOS024558355
• N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide

• Inchi： 1S/C14H14N4O/c19-14(16-6-11-4-2-1-3-5-11)18-8-12-7-15-10-17-13(12)9-18/h1-5,7,10H,6,8-9H2,(H,16,19)
• InChI Key： KJIJLDSCQFMKFO-UHFFFAOYSA-N
• SMILES： C1N=CC2CN(C(NCC3=CC=CC=C3)=O)CC=2N=1

Computed Properties

• Exact Mass: 254.11676108g/mol
• Monoisotopic Mass: 254.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.1Ų

Additional information on N-benzyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide

Professional Introduction to N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS No. 1448071-93-9)

N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448071-93-9, belongs to the pyrrolopyrimidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzyl substituent at the 6-position of the pyrrolopyrimidine core, alongside a carboxamide functional group at the 6-position, which together contribute to its unique chemical properties and biological interactions.

The significance of N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide lies in its potential as a pharmacophore in the design of novel therapeutic agents. Pyrrolopyrimidines have been extensively studied for their roles in various biological pathways, including DNA replication, cell cycle regulation, and enzyme inhibition. The benzyl group in this compound enhances its solubility and bioavailability, making it a promising candidate for further development into a drug candidate. Additionally, the carboxamide moiety is known to improve metabolic stability and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyrimidine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that modifications in the pyrrolopyrimidine scaffold can lead to compounds with enhanced efficacy against certain types of cancer. The benzyl-substituted derivative N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide has shown particular promise in preclinical studies as an inhibitor of kinases involved in tumor growth and progression. These findings underscore the compound's potential as a lead molecule for further optimization and clinical testing.

The synthesis of N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The core pyrrolopyrimidine ring is typically constructed through cyclization reactions involving appropriate precursors. Subsequent introduction of the benzyl group and the carboxamide functionality requires careful consideration to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In vitro studies have revealed that N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide exhibits notable interactions with various biological targets. For example, it has been shown to bind to specific kinases with high affinity, leading to inhibition of their enzymatic activity. This kinetic interaction is critical for modulating downstream signaling pathways that are dysregulated in diseases such as cancer. Furthermore, the compound's ability to cross cell membranes suggests its potential for systemic delivery and therapeutic action.

The pharmacokinetic properties of N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide are also of great interest. Research indicates that the benzyl group enhances its metabolic stability while maintaining good solubility in aqueous environments. This balance is essential for achieving optimal bioavailability and therapeutic efficacy. Additionally, studies on its excretion pathways have provided insights into how the body processes this compound after administration.

One of the most exciting aspects of N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide is its potential for structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how this compound interacts with its biological targets at an atomic level. This information is invaluable for designing derivatives with improved properties or for understanding mechanisms of action. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The future directions for research on N-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide are multifaceted. Efforts are underway to optimize its chemical structure for better pharmacological profiles through medicinal chemistry interventions. Additionally，exploration into combination therapies involving this compound with other drugs is being pursued to enhance treatment outcomes. Furthermore，investigations into its role in non-oncological diseases are emerging，opening up new avenues for therapeutic applications.

In conclusion，N-benzyl-5H，6H，7H-pyrrolo[3，4-d]pyrimidine-6-carboxamide (CAS No.1448071-93-9) represents a significant advancement in pharmaceutical research。 Its unique structural features，combined with promising preclinical data，make it a compelling candidate for further development。 As our understanding of biological pathways continues to evolve，compounds like this one will play an increasingly important role in addressing complex diseases。 The ongoing research efforts surrounding N-benzyl-substituted pyrrolopyrimidines highlight their potential as next-generation therapeutics。